![molecular formula C11H11NO3S2 B2627394 3-(3,4-Dimethoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one CAS No. 19334-85-1](/img/structure/B2627394.png)
3-(3,4-Dimethoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves complex organic reactions. For instance, a method for synthesizing 3,4-dimethoxyphenyl acetonitrile involves decarboxylation in water, followed by extraction with an organic solvent . Another synthesis involves the cyclization reaction between a monocarbonyl curcuminoid and ethyl hydrazinobenzoate .Molecular Structure Analysis
The molecular structure of related compounds has been studied using various techniques. For example, a combined experimental and theoretical study on the molecular structure, vibrational spectra, HOMO–LUMO analysis, and hyperpolarizability of an organic nonlinear optical crystal related to the compound of interest has been reported .Chemical Reactions Analysis
The chemical reactions involving related compounds can be complex. For instance, in the presence of H2O2, an enzyme can decompose lignin and analogue compounds under mild conditions. This reaction mechanism involves radical species formation, bond transformation, water and oxygen addition, atom reordering, and deacetylation .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds can be determined using various techniques. For instance, the melting point, boiling point, and density of ethyl 3-(3,4-dimethoxyphenyl)propionate have been reported . Similarly, the safety data sheet for 3,4-Dimethoxyphenylacetone provides information about its physical state, appearance, odor, pH, melting point, boiling point, and density .Scientific Research Applications
Solubilizing Protective Group in Organic Synthesis
- Application : Chemists use this group to enhance solubility and protect sensitive functional groups during multi-step organic syntheses .
Isochromanone Formation via Reaction with Formaldehyde
- Product : The reaction yields an isochromanone, which has applications in organic chemistry and drug discovery .
Cyclization Reaction for Pyrazoline Synthesis
Safety And Hazards
Future Directions
The future directions for research on related compounds could involve further exploration of their synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, the potential applications of these compounds in various fields, such as medicine and materials science, could be investigated .
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3S2/c1-14-8-4-3-7(5-9(8)15-2)12-10(13)6-17-11(12)16/h3-5H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKZFBXCSOCBAKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C(=O)CSC2=S)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-Dimethoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.